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Get Quote

What is PEG-5 Cocamine?

PEG-5 Cocamine is an ethoxylated fatty amine. The "5" indicates an average of 5 moles of ethylene oxide

have been added to a coconut-derived amine [1] [2]. This results in a non-ionic surfactant that can also

exhibit cationic properties in acidic systems [3] [4].

Composition & Key Characteristics

The table below summarizes the core technical data for PEG-5 Cocamine:

Property Specification / Value

INCI Name PEG-5 Cocamine [3] [5]

CAS Number 61791-14-8 [6] [5] [7]

Chemical Family Ethoxylated fatty amine [3] [5]

Origin Synthetic (derived from coconut oil fatty acids) [1] [8]

Appearance Amber to yellow clear liquid [3] [6] [4]

HLB Value 6 [6] [5]
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Property Specification / Value

Solubility Water-soluble [3] / Water-insoluble (as reported by some suppliers) [6] [5]

pH (1% solution) 9.0 - 11.5 [4]

Amine Value 129 - 137 mg KOH/g [4]

Primary Functions and Applications

PEG-5 Cocamine serves multiple functions across different industries. The diagram below illustrates its

primary roles and applications.

Primary Functions

Key Applications

PEG-5 Cocamine

EmulsifierSurfactant Anti-static Agent Foam Booster

Cosmetics:
Shampoos, Cleansers,
Hair Color Products

Industrial:
Metalworking Fluids,

Agrochemicals, Cleaners

Click to download full resolution via product page

Safety and Toxicity Profile

For research and development purposes, here is a summary of the available safety information:
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Parameter Information

Skin Irritation Potential for skin irritation and allergic reactions; adverse reactions are
uncommon [1].

Comedogenicity Rated 1 (on a 0-5 scale), indicating a low likelihood of clogging pores [1].

Oral Toxicity (Rat
LD50)

750 mg/kg [7].

Use Level in
Cosmetics

1 - 10% [5].

Research and Development Considerations

The technical data suggests several points for your team's experimental design:

Dual Surfactant Nature: Its behavior as a non-ionic surfactant that can become cationic in acid

systems is significant for formulating stable emulsions, especially in acidic pH ranges [3] [4].
Formulation Integration: It is typically added to the water phase of oil-in-water formulations [5]. Its

water solubility, reported differently across sources, should be verified under specific experimental
conditions.

Anti-Corrosion Properties: The ingredient's ability to form a monomolecular film on metal surfaces
[3] [4] could be relevant for developing protective coatings or specific drug delivery systems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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